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Compound of Interest

Compound Name:
cis-Tetrahydrofuran-2,5-

dicarboxylic acid

Cat. No.: B1140402 Get Quote

Essential Safety and Handling Guide for cis-
Tetrahydrofuran-2,5-dicarboxylic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling cis-Tetrahydrofuran-2,5-dicarboxylic acid in a laboratory setting.

It is intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize risks.

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to ensure safety when handling cis-
Tetrahydrofuran-2,5-dicarboxylic acid. The following table summarizes the recommended

PPE based on available safety data.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face Safety Goggles

Must be tightly fitting with side-

shields, conforming to EN 166

(EU) or NIOSH (US) standards

to protect against dust

particles.[1]

Skin Protective Clothing

Wear fire/flame resistant and

impervious clothing to prevent

skin contact.[1] A standard lab

coat is recommended for all

procedures.

Gloves

Chemically resistant gloves

(e.g., nitrile) should be worn.

Inspect gloves for any tears or

holes before use.

Respiratory Respirator

A full-face respirator should be

used if exposure limits are

exceeded, or if irritation or

other symptoms are

experienced.[1] Ensure

adequate ventilation to

minimize the need for

respiratory protection.[1]

Operational Plan
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[1]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.
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2. Handling Procedures:

Avoid the formation of dust during handling.[1]

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling the substance.

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Situation First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration and seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[1]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[1]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[1] Firefighters

should wear self-contained breathing apparatus.

[1]

Accidental Release

Prevent further leakage or spillage if it is safe to

do so. Avoid dust formation.[1] Collect the

spilled material and arrange for disposal.[1]

Disposal Plan
Dispose of cis-Tetrahydrofuran-2,5-dicarboxylic acid and any contaminated materials in

accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways.

Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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